Cas no 117077-82-4 (2-Benzoxazolecarboxylic acid, 4-broMo-, ethyl ester)

• Product Name: 2-Benzoxazolecarboxylic acid, 4-broMo-, ethyl ester
• CAS No: 117077-82-4
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 3033996
• PubChem ID: 14220917
• Update Time: 2025-04-21

2-Benzoxazolecarboxylic acid, 4-broMo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarboxylic acid, 4-broMo-, ethyl ester
• ethyl 4-bromobenzo[d]oxazole-2-carboxylate
• 117077-82-4
• SCHEMBL18342460
• Ethyl4-bromobenzo[d]oxazole-2-carboxylate
• F14080
• ethyl 4-bromo-1,3-benzoxazole-2-carboxylate

• Inchi： 1S/C10H8BrNO3/c1-2-14-10(13)9-12-8-6(11)4-3-5-7(8)15-9/h3-5H,2H2,1H3
• InChI Key： UHRDGUSJSLGBGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(=O)OCC)O2

Computed Properties

• Exact Mass: 268.96876Da
• Monoisotopic Mass: 268.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų